Cas no 502648-92-2 (4-(1H-benzo[d][1,2,3]triazol-1-yloxy)butanoic acid)

• Product Name: 4-(1H-benzo[d][1,2,3]triazol-1-yloxy)butanoic acid
• CAS No: 502648-92-2
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 2186959
• PubChem ID: 21062766
• Update Time: 2025-04-21

4-(1H-benzo[d][1,2,3]triazol-1-yloxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1H-benzo[d][1,2,3]triazol-1-yloxy)butanoic acid
• 502648-92-2
• SCHEMBL5849741
• 4-(benzotriazol-1-yloxy)butanoic acid
• 4-(1H-Benzo[d][1,2,3]triazol-1-yloxy)butanoicacid
• DB-262531

• Inchi： 1S/C10H11N3O3/c14-10(15)6-3-7-16-13-9-5-2-1-4-8(9)11-12-13/h1-2,4-5H,3,6-7H2,(H,14,15)
• InChI Key： NSKIZWKJNQYMBP-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 221.08004122Da
• Monoisotopic Mass: 221.08004122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų